4-(2-ethoxyphenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one

• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 4-(2-ethoxyphenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C20H19N3O2/c1-2-25-16-11-7-6-10-14(16)15-12-17(24)21-20-18(15)19(22-23-20)13-8-4-3-5-9-13/h3-11,15H,2,12H2,1H3,(H2,21,22,23,24)
• InChI Key: RJTXLZKMWKGJMT-UHFFFAOYSA-N
• Isomeric SMILES: CCOC1=CC=CC=C1C2CC(=O)N=C3C2=C(NN3)C4=CC=CC=C4

Description

4-(2-ethoxyphenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one is a chemical compound that belongs to the class of pyrazolopyridine derivatives. It has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 4-(2-ethoxyphenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one is not fully understood. However, it has been suggested that the compound may exert its biological effects by modulating various signaling pathways in cells, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
4-(2-ethoxyphenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has been shown to exhibit a range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-ethoxyphenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one in lab experiments is its potential for use as a fluorescent probe for imaging applications. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the main limitations is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 4-(2-ethoxyphenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another area of interest is its potential use as a fluorescent probe for imaging applications. Additionally, further studies are needed to fully understand the mechanisms underlying its biological effects.

Synthesis Methods

The synthesis of 4-(2-ethoxyphenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has been reported in the literature. The most commonly used method involves the reaction of 2-ethoxybenzaldehyde, phenyl hydrazine, and ethyl acetoacetate in the presence of a catalytic amount of piperidine. The resulting product is then subjected to cyclization to obtain the desired compound.

Scientific Research Applications

4-(2-ethoxyphenyl)-3-phenyl-1,2,4,5-tetrahydropyrazolo[3,4-b]pyridin-6-one has been studied extensively for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. It has also been investigated for its potential use as a fluorescent probe for imaging applications.